Cas no 220998-37-8 (4-diphenylphosphoryl-3-(4-diphenylphosphoryl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridine)

• Product Name: 4-diphenylphosphoryl-3-(4-diphenylphosphoryl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridine
• CAS No: 220998-37-8
• MF: C₃₈H₃₄N₂O₆P₂
• MW: 676.633891582489
• CID: 1407116
• PubChem ID: 11017847
• Update Time: 2025-04-20

4-diphenylphosphoryl-3-(4-diphenylphosphoryl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-diphenylphosphoryl-3-(4-diphenylphosphoryl-2,6-dimethoxypyridin-3-yl)-2,6-dimethoxypyridine
• (+/-)-2,2',6,6'-tetramethoxy-bis(diphenylphosphinoyl)-3,3'-bipyridine
• 2,2',6,6'-tetramethoxy-4,4'-bis(diphenylphosphinoyl)-3,3'-bipyridine
• CTK4E8560
• AG-E-61571
• 4,4'-BIS(DIPHENYLPHOSPHINYL)-2,2',6,6'-TETRAMETHOXY-3,3'-BIPYRIDINE
• CHEMBL1275993
• 4,4'-Bis(diphenylphosphinoyl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• 4,4'-Bis(diphenylphosphoryl)-2,2',6,6'-tetramethoxy-3,3'-bipyridine
• DTXSID10451983
• 4,4'-Bis(diphenylphosphino)-2,
• 4,4-Bis(diphenylphosphinoyl)-2,2,6,6-tetramethoxy-3,3-bipyridine,95%
• 220998-37-8

• MDL： MFCD12546201
• Inchi： 1S/C38H34N2O6P2/c1-43-33-25-31(47(41,27-17-9-5-10-18-27)28-19-11-6-12-20-28)35(37(39-33)45-3)36-32(26-34(44-2)40-38(36)46-4)48(42,29-21-13-7-14-22-29)30-23-15-8-16-24-30/h5-26H,1-4H3
• InChI Key： OJCPYWGQWOWGIZ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=C(N=C(C=1C1C(=NC(=CC=1P(C1C=CC=CC=1)(C1C=CC=CC=1)=O)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 676.18900
• Monoisotopic Mass: 676.18921080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 959
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 116.46000
• LogP: 5.45680